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Compound of Interest

Compound Name: Nitrogen tribromide

Cat. No.: B15176702 Get Quote

An In-depth Technical Guide to the Lewis Structure and Formal Charge of Nitrogen
Tribromide (NBr3)

This guide provides a comprehensive analysis of the Lewis structure and formal charge of

Nitrogen Tribromide (NBr3), a compound of significant interest in chemical research. The

determination of the Lewis structure is fundamental to understanding the molecule's bonding,

geometry, and reactivity.

Determination of the Lewis Structure
The process of drawing the Lewis structure for NBr3 involves a systematic approach to ensure

all valence electrons are accounted for and the octet rule is satisfied for each atom.

Step 1: Calculation of Total Valence Electrons

The total number of valence electrons is the sum of the valence electrons of each atom in the

molecule. Nitrogen is in Group 15 of the periodic table and has 5 valence electrons. Bromine, a

halogen in Group 17, has 7 valence electrons.[1][2]

Valence electrons from Nitrogen (N): 1 x 5 = 5

Valence electrons from Bromine (Br): 3 x 7 = 21

Total Valence Electrons: 5 + 21 = 26[1][3][4]

Step 2: Identification of the Central Atom
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The central atom is typically the least electronegative atom in the molecule. In NBr3, nitrogen is

less electronegative than bromine, making it the central atom.[2][5][6] The three bromine atoms

are positioned symmetrically around the central nitrogen atom.

Step 3: Formation of Single Bonds

A skeletal structure is created by forming a single covalent bond between the central nitrogen

atom and each of the three bromine atoms. Each single bond utilizes two valence electrons.

3 (N-Br bonds) x 2 electrons/bond = 6 electrons

Step 4: Distribution of Remaining Valence Electrons

The remaining valence electrons are distributed as lone pairs, first to the terminal atoms

(bromine) to satisfy their octets, and then to the central atom.

Remaining electrons: 26 (total) - 6 (bonding) = 20 electrons

Each bromine atom requires 6 more electrons (3 lone pairs) to complete its octet.

Electrons for 3 Bromine atoms: 3 x 6 = 18 electrons

The final 2 remaining electrons are placed on the central nitrogen atom as a lone pair.[3]

This distribution results in each bromine atom having three lone pairs and one bonding pair of

electrons, and the nitrogen atom having one lone pair and three bonding pairs.[1] This

arrangement satisfies the octet rule for all atoms involved.[5]

Formal Charge Calculation
The formal charge of an atom in a molecule is the hypothetical charge it would have if the

bonding electrons were shared equally between the bonded atoms.[7] The formula for

calculating formal charge is:

Formal Charge = (Number of Valence Electrons) - (Number of Non-bonding Electrons) - (1/2 *

Number of Bonding Electrons)[8][9][10]

For the Nitrogen (N) atom:
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Valence Electrons: 5

Non-bonding Electrons (one lone pair): 2

Bonding Electrons (three single bonds): 6

Formal Charge of N = 5 - 2 - (1/2 * 6) = 0

For each Bromine (Br) atom:

Valence Electrons: 7

Non-bonding Electrons (three lone pairs): 6

Bonding Electrons (one single bond): 2

Formal Charge of Br = 7 - 6 - (1/2 * 2) = 0

The sum of the formal charges of all atoms in the NBr3 molecule is zero, which is consistent

with it being a neutral molecule.[7]

Data Presentation
Atom

Valence
Electrons

Non-bonding
Electrons

Bonding
Electrons

Formal Charge

Nitrogen (N) 5 2 6 0

Bromine (Br) 1 7 6 2 0

Bromine (Br) 2 7 6 2 0

Bromine (Br) 3 7 6 2 0

Total 26 20 6 0

Experimental Protocols
The determination of Lewis structures and formal charges is a theoretical exercise based on

the principles of chemical bonding. Experimental verification of the resulting molecular
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geometry can be achieved through techniques such as X-ray crystallography and vibrational

spectroscopy (Infrared and Raman). These methods provide data on bond lengths, bond

angles, and molecular symmetry, which can be compared with the predictions from the Lewis

structure and VSEPR theory. The molecular geometry of NBr3 is predicted to be trigonal

pyramidal due to the presence of the lone pair on the central nitrogen atom, which repels the

bonding pairs.[3][5]

Mandatory Visualization
The following diagram illustrates the logical workflow for determining the Lewis structure of

Nitrogen Tribromide.

Initial Information
Lewis Structure Determination Final Structure & Analysis

Molecular Formula: NBr3

Step 1: Calculate Total Valence Electrons
N: 5 e-

3 x Br: 3 x 7 = 21 e-
Total = 26 e-

Step 2: Identify Central Atom
Nitrogen (less electronegative)

Step 3: Draw Skeletal Structure
(3 N-Br bonds)

Step 4: Distribute Remaining Electrons
Place 18e- on 3 Br atoms

Place 2e- on N atom

Lewis Structure of NBr3
N with 1 lone pair

3 Br with 3 lone pairs each

Formal Charge Calculation
N: 5 - 2 - 3 = 0
Br: 7 - 6 - 1 = 0

Click to download full resolution via product page

Caption: Workflow for determining the Lewis structure and formal charge of NBr3.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.guidechem.com/guideview/lab/what-is-the-lewis-structure-of-nitrogen-tribromide.html
https://brainly.com/question/9650009
https://openstax.org/books/chemistry-2e/pages/7-4-formal-charges-and-resonance
https://www.masterorganicchemistry.com/2010/09/24/how-to-calculate-formal-charge/
https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:molecular-and-ionic-compound-structure-and-properties/x2eef969c74e0d802:resonance-and-formal-charge/v/formal-charge
https://topblogtenz.com/n3-formal-charge/
https://www.benchchem.com/product/b15176702#lewis-structure-and-formal-charge-of-nbr3
https://www.benchchem.com/product/b15176702#lewis-structure-and-formal-charge-of-nbr3
https://www.benchchem.com/product/b15176702#lewis-structure-and-formal-charge-of-nbr3
https://www.benchchem.com/product/b15176702#lewis-structure-and-formal-charge-of-nbr3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15176702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

